Cas no 6340-53-0 ((3,4,5-trihydroxy-6-methyl-oxan-2-yl) acetate)
6340-53-0 structure
Product Name:(3,4,5-trihydroxy-6-methyl-oxan-2-yl) acetate
(3,4,5-trihydroxy-6-methyl-oxan-2-yl) acetate Chemical and Physical Properties
Names and Identifiers
-
- (3,4,5-trihydroxy-6-methyl-oxan-2-yl) acetate
- (3,4,5-trihydroxy-6-methyloxan-2-yl) acetate
- 1-o-acetyl-6-deoxyhexopyranose
- AC1L69NK
- AC1Q61WW
- AR-1C4984
- CTK2F7995
- NSC51243
- NSC-51243
- SureCN6671655
-
- Inchi： 1S/C8H14O6/c1-3-5(10)6(11)7(12)8(13-3)14-4(2)9/h3,5-8,10-12H,1-2H3
- InChI Key： VNWLUVCBYSFSIM-UHFFFAOYSA-N
- SMILES： O1C(C(C(C(C1C)O)O)O)OC(C)=O
Computed Properties
- Exact Mass: 206.07902
- Monoisotopic Mass: 206.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 96.2Ų
Experimental Properties
- PSA: 96.22
- LogP: -1.62300
(3,4,5-trihydroxy-6-methyl-oxan-2-yl) acetate Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
6340-53-0 ((3,4,5-trihydroxy-6-methyl-oxan-2-yl) acetate) Related Products
- 604-68-2([(2R,3R,4S,5R,6R)-3,4,5,6-tetrakis(acetyloxy)oxan-2-yl]methyl acetate)
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- 4163-60-4([(2R,3S,4S,5R,6S)-3,4,5,6-tetrakis(acetyloxy)oxan-2-yl]methyl acetate)
- 5346-90-7(α-D-Cellobiose octaacetate)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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